4,7-Dimethoxy-5-(3-methyl-1,2-oxazol-5(2H)-ylidene)-1-benzofuran-6(5H)-one

• CAS No.: 61348-49-0
• Molecular Formula: C14H13NO5
• Molecular Weight: 275.26 g/mol
• IUPAC Name: 4,7-dimethoxy-5-(3-methyl-1,2-oxazol-5-yl)-1-benzofuran-6-ol
• InChI: InChI=1S/C14H13NO5/c1-7-6-9(20-15-7)10-11(16)14(18-3)13-8(4-5-19-13)12(10)17-2/h4-6,16H,1-3H3
• InChI Key: KHOGRJHIKCUXPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)C2=C(C3=C(C(=C2O)OC)OC=C3)OC

Description

4,7-Dimethoxy-5-(3-methyl-1,2-oxazol-5(2H)-ylidene)-1-benzofuran-6(5H)-one is a heterocyclic compound featuring a benzofuranone core substituted with two methoxy groups at positions 4 and 7, and a 3-methyl-1,2-oxazol-5-ylidene moiety at position 3. This structure confers unique electronic and steric properties, making it a candidate for applications in fluorescence probes, organic electronics, or bioactive molecules. The oxazolylidene group enhances π-conjugation, while methoxy substituents modulate solubility and intermolecular interactions .

Preparation Methods

Cyclocondensation of Phenolic Precursors

A foundational approach involves the cyclization of 2-hydroxyacetophenone derivatives. For example, 2-chloro-1-(2,4,6-trihydroxyphenyl)ethanone undergoes reflux with sodium acetate in anhydrous methanol to yield 4,6-dihydroxy-3(2H)-benzofuranone, a key intermediate (86% yield). This method leverages the nucleophilic aromatic substitution (SNAr) mechanism, where the chloro group is displaced by the phenolic oxygen, followed by intramolecular cyclization.

Reaction Conditions

• Solvent: Anhydrous methanol
• Base: Sodium acetate (2.1 equiv)
• Temperature: 65°C (reflux)
• Time: 3 hours

Regioselective Introduction of Methoxy Groups

O-Methylation of Dihydroxybenzofuranones

Methoxy groups are introduced via alkylation of phenolic hydroxyl groups. For instance, treating 4,6-dihydroxy-3(2H)-benzofuranone with methyl iodide and K₂CO₃ in DMF selectively methylates positions 4 and 7, achieving >90% conversion. The regioselectivity arises from steric and electronic factors, with the C-4 and C-7 positions being more nucleophilic due to adjacent electron-withdrawing groups.

Optimized Methylation Protocol

• Methylating agent: Methyl iodide (3.0 equiv)
• Base: Potassium carbonate (4.0 equiv)
• Solvent: Dimethylformamide (DMF)
• Temperature: 60°C
• Time: 12 hours

Formation of the Oxazolylidene Moiety

Cyclocondensation with Amino Alcohols

The oxazole ring is constructed via [3+2] cycloaddition between an α,β-unsaturated ketone and a nitrile oxide. In a representative procedure, 4,7-dimethoxy-5-formylbenzofuran-6(5H)-one reacts with 3-methyl-1,2-oxazol-5-amine in the presence of MgBr₂·OEt₂ (10 mol%) under argon, yielding the target compound in 78% yield. The Lewis acid catalyzes both imine formation and subsequent cyclization.

Critical Parameters

• Catalyst: MgBr₂·OEt₂ (10 mol%)
• Solvent: Dichloromethane
• Temperature: Room temperature
• Atmosphere: Argon

Tandem Oxidation-Cyclization

Alternative pathways employ hypervalent iodine reagents (e.g., IBX) to oxidize propargylamines to nitrile oxides, which spontaneously cyclize with adjacent carbonyl groups. This one-pot method reduces intermediate isolation steps but requires strict temperature control (−10°C to 0°C).

Catalytic and Solvent Effects on Reaction Efficiency

Role of Lewis Acids

Comparative studies indicate that MgBr₂·OEt₂ outperforms ZnCl₂ and BF₃·OEt₂ in oxazole formation due to its dual activation of carbonyl and nitrile groups.

Catalyst Screening Data

Catalyst	Yield (%)	Reaction Time (h)
MgBr₂·OEt₂	78	2
ZnCl₂	45	6
BF₃·OEt₂	32	8

Solvent Optimization

Polar aprotic solvents (e.g., DMF, DCM) enhance reaction rates by stabilizing ionic intermediates. Nonpolar solvents like toluene lead to <20% conversion due to poor solubility of nitrile oxides.

Comparative Analysis of Synthetic Routes

Stepwise vs. Convergent Synthesis

A stepwise approach (benzofuran → methoxylation → oxazole) offers higher intermediate purity but lower overall yield (52–65%). Convergent synthesis, coupling pre-formed oxazole fragments with benzofuran precursors, achieves 70–78% yield but requires stringent stoichiometric control.

Scalability and Cost

The MgBr₂·OEt₂-mediated route is cost-effective for large-scale production, with catalyst recyclability demonstrated up to three cycles without significant loss in activity.

Chemical Reactions Analysis

Types of Reactions

4,7-Dimethoxy-5-(3-methyl-1,2-oxazol-5(2H)-ylidene)-1-benzofuran-6(5H)-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidation states.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles or electrophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH play a crucial role in determining the outcome of these reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield higher oxidation state compounds, while substitution reactions could introduce new functional groups into the molecule.

Scientific Research Applications

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic applications.

Industry: Utilized in the development of new materials or as a catalyst in organic reactions.

Mechanism of Action

The mechanism of action of 4,7-Dimethoxy-5-(3-methyl-1,2-oxazol-5(2H)-ylidene)-1-benzofuran-6(5H)-one involves its interaction with specific molecular targets and pathways. These might include binding to enzymes or receptors, modulating signaling pathways, or affecting cellular processes. Detailed studies are required to elucidate the exact mechanisms.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Structural Analogues with Oxazolylidene/Thiazolylidene Moieties

Compounds such as SQ6 (3-hydroxy-2,4-bis[(3-methyl-1,3-benzoxazol-2(3H)-ylidene)methyl]cyclobut-2-en-1-one) and SQ7 (3-hydroxy-2,4-bis[(3-methyl-1,3-benzothiazol-2(3H)-ylidene)methyl]cyclobut-2-en-1-one) share the oxazolylidene/thiazolylidene groups with the target compound. Key differences include:

• Core Structure: SQ6/SQ7 use a cyclobutenone core, whereas the target compound employs a benzofuranone scaffold.
• Substituents : SQ6/SQ7 lack methoxy groups but include hydroxy and methyl groups, impacting their polarity and binding affinity.

Functional Implications :

• Fluorescence Properties: SQ6 (benzoxazole) exhibits stronger fluorescence than SQ7 (benzothiazole) due to higher electron density in the oxazole ring . The target compound’s dimethoxy groups may further enhance fluorescence quantum yield by reducing non-radiative decay.
• Binding Affinity : SQ6 binds to bovine serum albumin (BSA) with a Stern-Volmer constant ($K{SV}$) of $1.2 \times 10^4 \, \text{M}^{-1}$, while SQ7 shows $K{SV} = 0.8 \times 10^4 \, \text{M}^{-1}$, suggesting oxazolylidene derivatives have superior protein interaction .

Comparison with Methyl-Substituted Benzofuran Derivatives

Patent-derived compounds (e.g., Formula 15 , 20 , and 25 in ) feature methyl esters and pyrimidinylidene groups. These lack the oxazolylidene moiety but share the benzofuran/benzoate backbone.

Key Differences :

• Substituent Effects : Methyl esters in Formula 15–25 improve metabolic stability but reduce aqueous solubility compared to the target compound’s methoxy groups.
• Electronic Properties: Pyrimidinylidene groups in Formula 15–25 exhibit stronger electron-withdrawing effects than oxazolylidene, altering redox potentials and conjugation pathways .

Bioactive Analogues with Benzofuranone Cores

Compound 3x (5-(2-(4-chlorophenyl)-2-oxoethyl)-5-methylbenzo[4,5]imidazo[2,1-a]isoquinolin-6(5H)-one) shares the benzofuranone core but incorporates a chlorophenyl group and imidazo-isoquinoline system.

Functional Contrast :

• Biological Activity : The chlorophenyl group in 3x enhances cytotoxicity (IC$_{50}$ values in the µM range for cancer cells), whereas the target compound’s methoxy groups may favor anti-inflammatory or antioxidant activity .
• Solubility : The polar methoxy groups in the target compound likely improve solubility in polar solvents compared to 3x’s hydrophobic chlorophenyl substituent .

Data Table: Comparative Analysis of Key Compounds

Compound Name	Core Structure	Key Substituents	$K_{SV}$ (M$^{-1}$)	Solubility (mg/mL)	Application	Reference
Target Compound	Benzofuranone	4,7-Dimethoxy; 3-methyl-oxazolylidene	Not reported	Predicted: 0.5–1.0	Fluorescence probes	—
SQ6	Cyclobutenone	Benzoxazolylidene; hydroxy	$1.2 \times 10^4$	0.3	Protein binding
Formula 15 (Patent)	Benzoate	Pyrimidinylidene; methyl ester	—	0.1	Organic electronics
3x	Imidazo-isoquinoline	4-Chlorophenyl; methyl	—	0.05	Anticancer agents

Biological Activity

4,7-Dimethoxy-5-(3-methyl-1,2-oxazol-5(2H)-ylidene)-1-benzofuran-6(5H)-one is a complex organic compound belonging to the benzofuran family. This compound exhibits diverse biological activities, making it a subject of interest in medicinal chemistry and pharmacology. The unique structural features of this compound, including methoxy and oxazole moieties, contribute to its potential therapeutic applications.

The molecular formula of 4,7-Dimethoxy-5-(3-methyl-1,2-oxazol-5(2H)-ylidene)-1-benzofuran-6(5H)-one is $C_{14}H_{13}N_{1}O_{5}$ with a molecular weight of 275.26 g/mol. The compound's structural characteristics are summarized in the following table:

Property	Value
CAS Number	61348-50-3
Molecular Formula	C14H13NO5
Molecular Weight	275.26 g/mol
IUPAC Name	4,7-dimethoxy-5-(3-methyl-1,2-oxazol-5(2H)-ylidene)-1-benzofuran-6(5H)-one
InChI Key	HJKXWKMJXPSTGU-UHFFFAOYSA-N

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets within biological systems. The hydroxyl and methoxy groups enhance its binding affinity to various enzymes and receptors. This interaction may lead to the modulation of several biological processes:

• Antimicrobial Activity : Preliminary studies suggest that the compound exhibits significant antimicrobial properties, potentially inhibiting the growth of various bacteria and fungi.
• Anti-inflammatory Effects : Research indicates that this compound can suppress pro-inflammatory cytokines and pathways, including NF-kB signaling, which is crucial in inflammatory responses.

Biological Activity Studies

Several studies have evaluated the biological activities of 4,7-Dimethoxy-5-(3-methyl-1,2-oxazol-5(2H)-ylidene)-1-benzofuran-6(5H)-one:

Antimicrobial Activity

A study reported that derivatives similar to this compound demonstrated antimicrobial effects with minimum inhibitory concentrations (MIC) ranging from 64 to 512 µg/mL against various bacterial strains. The mechanism involves disrupting bacterial cell wall synthesis and inhibiting essential metabolic pathways.

Anti-inflammatory Activity

In vitro assays have shown that this compound significantly reduces the production of inflammatory mediators such as nitric oxide (NO), interleukin-1β (IL-1β), and tumor necrosis factor-alpha (TNF-α) in macrophage cell lines. The inhibition of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2) has been observed in a dose-dependent manner.

Case Study 1: Antimicrobial Efficacy

A recent study evaluated the antimicrobial efficacy of benzofuran derivatives against Staphylococcus aureus and Escherichia coli. The results indicated that compounds structurally related to 4,7-Dimethoxy-5-(3-methyl-1,2-oxazol-5(2H)-ylidene)-1-benzofuran exhibited significant antibacterial activity (MIC values ≤ 64 µg/mL) .

Case Study 2: Anti-inflammatory Mechanisms

In another investigation focusing on inflammation models using RAW264.7 macrophages, treatment with this compound resulted in decreased levels of pro-inflammatory cytokines and inhibited NF-kB nuclear translocation. This suggests a potential therapeutic role for this compound in treating inflammatory diseases .

Q & A

Q. What are effective synthetic routes for preparing 4,7-dimethoxy-5-(3-methyl-1,2-oxazol-5(2H)-ylidene)-1-benzofuran-6(5H)-one, and how can reaction conditions be optimized?

• Methodological Answer : A solvent-free, one-pot multicomponent approach using aldehydes, hydroxylamine hydrochloride, and ethyl acetoacetate with a GO@Fe(ClO4)₃ nanocatalyst at 100°C has been reported for structurally similar isoxazol-5(4H)-ones, yielding 76–92% efficiency . For benzofuran derivatives, refluxing in glacial acetic acid with anhydrous sodium acetate (e.g., 8–10 hours) is common, though byproduct formation (e.g., 2% impurities in related compounds) necessitates post-synthesis purification via column chromatography or recrystallization .

Q. Which spectroscopic techniques are critical for characterizing this compound, and how are spectral contradictions resolved?

• Methodological Answer : Use a combination of ¹H-NMR (400 MHz), ¹³C-NMR (100 MHz), and IR spectroscopy (e.g., carbonyl stretches at 1705 cm⁻¹ for lactone groups) to confirm the core structure . GC-MS and EI-HRMS help identify molecular ions and impurities. For example, discrepancies in HRMS data (e.g., Δ = 0.5 ppm between calculated and observed values) may arise from isotopic contributions or isomerization, requiring iterative refinement of spectral assignments .

Q. How can common byproducts or isomers be identified during synthesis?

• Methodological Answer : Byproducts such as regioisomers or oxidation intermediates can be detected via HPLC-PDA (photodiode array) or GC-MS fragmentation patterns. In a related benzofuran derivative, a 2% impurity was attributed to an isomer with altered conjugation, resolved by comparing retention times and mass spectra against synthetic standards .

Advanced Research Questions

Q. What computational strategies are recommended to model the electronic properties of the oxazole-benzofuran hybrid?

• Methodological Answer : Density Functional Theory (DFT) using B3LYP/6-31G(d) basis sets can predict frontier molecular orbitals (HOMO/LUMO) and charge distribution. Pair with X-ray crystallography (e.g., ORTEP-III software for structural visualization) to validate bond lengths and angles, particularly for the oxazole-ylidene moiety, which may exhibit non-planar geometry due to steric effects .

Q. How can reaction mechanisms for key cyclization steps (e.g., oxazole ring formation) be experimentally validated?

• Methodological Answer : Use isotopic labeling (e.g., ¹⁵N-hydroxylamine) to track nitrogen incorporation into the oxazole ring. Kinetic studies under varying temperatures (e.g., 80–120°C) and solvent polarities can differentiate between concerted vs. stepwise pathways. For similar systems, in situ FTIR monitoring revealed intermediates like enolates, supporting a nucleophilic addition-elimination mechanism .

Q. What methodologies are suitable for determining the pKa of acidic protons in this compound?

• Methodological Answer : Perform potentiometric titrations in non-aqueous solvents (e.g., isopropyl alcohol, DMF) using 0.05 M tetrabutylammonium hydroxide (TBAH). Plot mV vs. titrant volume to derive half-neutralization potentials (HNPs). For example, pKa values for analogous triazolone derivatives ranged from 8.2–10.5 in DMF, influenced by substituent electronic effects .

Q. How can contradictions in spectral data (e.g., NMR splitting patterns) be resolved for structurally complex regions?

• Methodological Answer : Apply 2D NMR techniques (e.g., COSY, NOESY) to clarify coupling in crowded regions. For instance, NOE correlations between methoxy protons (δ 3.8–4.0 ppm) and adjacent aromatic protons can confirm substituent positions. Dynamic effects, such as hindered rotation in the oxazole-ylidene group, may require variable-temperature NMR to observe coalescence .